Cas no 1803852-00-7 (4-Fluoro-3-iodo-5-nitrotoluene)

• Product Name: 4-Fluoro-3-iodo-5-nitrotoluene
• CAS No: 1803852-00-7
• MF: C₇H₅FINO₂
• MW: 281.022977590561
• CID: 5001930
• Update Time: 2025-06-25

4-Fluoro-3-iodo-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-iodo-5-nitrotoluene

• Inchi： 1S/C7H5FINO2/c1-4-2-5(9)7(8)6(3-4)10(11)12/h2-3H,1H3
• InChI Key： PBQDWIGOYJLFHN-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on 4-Fluoro-3-iodo-5-nitrotoluene

4-Fluoro-3-Iodo-5-Nitrotoluene (CAS No. 1803852-00-7)

4-Fluoro-3-ioto-5-nitrotoluene, also known by its CAS number 1803852-00-7, is a highly specialized aromatic compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique substitution pattern, featuring a fluorine atom at the 4-position, an iodine atom at the 3-position, and a nitro group at the 5-position on the toluene ring. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The synthesis of 4-fluoro-3-ioto-5-nitrotoluene typically involves a multi-step process, often starting from toluene derivatives. The introduction of the nitro group is usually achieved through nitration using mixed acids, while the halogenation steps (fluorination and iodination) require precise control to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents and improving overall yields.

One of the most notable applications of 4-fluoro-3-ioto-5-nitrotoluene is in the development of novel pharmaceutical agents. The compound serves as a versatile building block for constructing bioactive molecules with potential anti-cancer, anti-inflammatory, or neuroprotective properties. For instance, researchers have utilized this compound as an intermediate in the synthesis of tyrosine kinase inhibitors, which are critical in targeted cancer therapies. The presence of the nitro group provides a site for further functionalization, enabling the introduction of additional bioactive moieties.

In addition to its role in drug discovery, 4-fluoro-3-ioto-5-nitrotoluene has found applications in materials science, particularly in the development of advanced polymers and organic semiconductors. The electronic properties imparted by the fluorine and iodine substituents make this compound suitable for use in organic electronics. Recent studies have explored its potential as a precursor for high-performance OLED materials, where its ability to facilitate charge transport is highly valued.

The stability and reactivity of 4-fluoro-3-ioto-5-nitrotoluene are influenced by the electronic effects of its substituents. The electron-withdrawing nitro group increases the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack. Conversely, the electron-donating fluorine and iodine atoms exert opposing effects, creating a dynamic balance that can be exploited in various chemical transformations. This interplay between substituent effects has been extensively studied in recent years, leading to a deeper understanding of its reactivity under different conditions.

From an environmental perspective, the handling and disposal of 4-fluoro-3-ioto-5-nitrotoluene require careful consideration due to its potential impact on ecosystems. Research into green chemistry practices has led to innovative methods for minimizing waste and reducing energy consumption during its synthesis and application. These efforts align with global sustainability goals and underscore the importance of responsible chemical management.

In conclusion, 4-fluoro-3-ioto-5-nitrotoluene (CAS No. 1803852-) stands as a testament to the ingenuity and precision required in modern chemical research. Its unique properties and versatile applications continue to drive innovation across multiple disciplines, ensuring its relevance in both academic and industrial settings for years to come.